Cas no 1261890-36-1 (6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol)

• Product Name: 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol
• CAS No: 1261890-36-1
• MF: C₁₄H₈F₄O₂
• MW: 284.205738067627
• MDL: MFCD18314869
• CID: 2761543
• PubChem ID: 53220614
• Update Time: 2025-06-07

6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol, 95%
• DTXSID30685344
• 1261890-36-1
• 6-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)-2-FORMYLPHENOL
• 4'-Fluoro-2-hydroxy-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carbaldehyde
• MFCD18314869
• 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol

• MDL： MFCD18314869
• Inchi： 1S/C14H8F4O2/c15-12-5-4-8(6-11(12)14(16,17)18)10-3-1-2-9(7-19)13(10)20/h1-7,20H
• InChI Key： OYSLRYDQHNIPQI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 284.04604214Da
• Monoisotopic Mass: 284.04604214Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol

Introduction to 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol (CAS No. 1261890-36-1)

6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261890-36-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif with a formyl group and fluorinated aromatic rings, presents intriguing possibilities for its applications in drug discovery and molecular biology.

The structural framework of 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol consists of a phenolic core substituted with a formyl group at the 2-position and a biphenyl derivative at the 6-position. The presence of both fluoro and trifluoromethyl substituents on the aromatic ring significantly influences its electronic properties, making it a promising candidate for modulating biological targets. Such structural features are often exploited in the design of bioactive molecules due to their ability to enhance binding affinity and metabolic stability.

In recent years, the pharmaceutical industry has increasingly focused on leveraging fluorinated aromatic compounds due to their favorable pharmacokinetic profiles. The fluoro and trifluoromethyl groups are well-known for their ability to improve lipophilicity, reduce metabolic clearance, and enhance binding interactions with biological receptors. This has led to the exploration of derivatives like 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol in various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases.

One of the most compelling aspects of 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol is its potential as a building block for more complex drug candidates. The formyl group (–CHO) at the 2-position provides a reactive site for further functionalization through condensation reactions with amino compounds, leading to Schiff bases or other heterocyclic structures. These modifications can be tailored to target specific enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of fluorinated aromatic compounds in developing small-molecule inhibitors. For instance, derivatives similar to 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol have been investigated for their inhibitory effects on kinases and other enzymes implicated in cancer progression. The combination of electronic effects from the fluoro and trifluoromethyl groups with the electrophilic nature of the formyl group creates a versatile scaffold that can interact with biological targets in multiple ways.

The synthesis of 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired aryl–aryl bonds and introduce fluorinated substituents efficiently. These synthetic approaches ensure high yields and purity, which are critical for subsequent biological evaluation.

In terms of biological activity, preliminary investigations into 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol have revealed promising results in cell-based assays. The compound has demonstrated interactions with various protein targets, suggesting potential therapeutic utility. Further studies are underway to elucidate its mechanism of action and optimize its pharmacological properties. The formyl group, in particular, has been shown to engage in hydrogen bonding or nucleophilic addition reactions with nucleophilic residues in proteins, enhancing binding specificity.

The role of computational chemistry in designing and optimizing molecules like 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential off-target effects before conducting expensive experimental trials. These simulations have guided the development of more refined derivatives with improved efficacy and reduced toxicity.

Future directions in the research of 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol may include exploring its role as an intermediate in drug development pipelines. Its structural features make it an attractive candidate for generating libraries of analogs through combinatorial chemistry or high-throughput screening platforms. Such approaches can accelerate the discovery process by rapidly identifying novel bioactive molecules with optimized properties.

The broader significance of compounds like 6-(4-Fluoro-3-trifluoromethylphenyl)-2-formylphenol lies in their contribution to advancing chemical biology and drug discovery methodologies. By providing new tools for researchers to explore biological pathways and develop targeted therapies, these molecules represent a critical step forward in addressing unmet medical needs.